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Compound of Interest

Compound Name: Imidacloprid urea

Cat. No.: B1256292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imidacloprid-urea, with the CAS number 120868-66-8, is a primary metabolite of the widely

used neonicotinoid insecticide, imidacloprid.[1][2][3] As a member of the imidazolidinone and

monochloropyridine chemical classes, it is formed through the degradation of imidacloprid in

various environmental matrices, including soil and water, primarily via hydrolysis and

photodegradation.[4][5][6] This technical guide provides a comprehensive overview of

Imidacloprid-urea, focusing on its chemical properties, synthesis, biological activity, and

toxicological profile, with detailed experimental protocols and data presented for researchers

and scientists.

Chemical and Physical Properties
Imidacloprid-urea is an off-white to light yellow solid.[7] Its key chemical and physical properties

are summarized in the table below.
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Property Value Reference

CAS Number 120868-66-8 [1]

IUPAC Name
1-[(6-chloropyridin-3-

yl)methyl]imidazolidin-2-one
[1]

Molecular Formula C₉H₁₀ClN₃O [1]

Molecular Weight 211.65 g/mol [1]

Appearance Off-white to light yellow solid [7]

Solubility

DMSO: ~125 mg/mL (~590.60

mM), H₂O: ~12.5 mg/mL

(~59.06 mM)

[7]

Synthesis and Formation
Imidacloprid-urea is primarily formed from the degradation of its parent compound,

imidacloprid. The following sections detail the pathways of its formation.

Formation via Hydrolysis
Imidacloprid is stable in acidic and neutral aqueous solutions but undergoes hydrolysis in

alkaline conditions to yield Imidacloprid-urea as the main product.[8] The hydrolysis follows

pseudo-first-order kinetics.[9]

This protocol is adapted from a study on the hydrolysis of imidacloprid.[4]

Materials:

Imidacloprid standard

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Deionized water

Heating apparatus (e.g., water bath)
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pH meter

Analytical equipment for product confirmation (e.g., GC-MS or LC-MS)

Procedure:

Prepare an aqueous solution of Imidacloprid at a known concentration.

Adjust the pH of the solution to a desired alkaline level (e.g., pH 10-12) using the NaOH

solution.

Heat the solution to a specific temperature (e.g., 50-80°C) and maintain for a set period.

Monitor the reaction progress by taking aliquots at different time intervals.

Analyze the aliquots to determine the concentration of remaining Imidacloprid and the

formation of Imidacloprid-urea using a suitable analytical method.

Confirm the structure of the product as Imidacloprid-urea using mass spectrometry.

Formation via Photodegradation
Imidacloprid can also be degraded to Imidacloprid-urea through photolysis in water and on soil

surfaces.[5][10] The photoproduct 1-[(6-chloro-3-pyridinyl)methyl]-2-imidazolidinone has been

identified as the main degradate in several photodegradation studies.[10][11]

This protocol is based on a study of imidacloprid's photolytic decomposition.[10]

Materials:

Imidacloprid standard or formulated product

HPLC grade water or tap water

UV irradiation source (e.g., mercury lamp)

Reaction vessel (e.g., quartz tube)

HPLC system for analysis
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Procedure:

Prepare a solution of Imidacloprid in the desired water matrix.

Place the solution in the reaction vessel and expose it to UV irradiation.

Control the temperature of the solution during the experiment.

Collect samples at various time points during the irradiation.

Analyze the samples using HPLC to quantify the degradation of Imidacloprid and the

formation of Imidacloprid-urea.

The photolytic half-life (DT₅₀) can be calculated from the degradation kinetics.

Below is a diagram illustrating the formation of Imidacloprid-urea from Imidacloprid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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